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Compound of Interest

Compound Name: 1-Amino-4-methylpiperazine

Cat. No.: B1216902

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Amino-4-methylpiperazine (CAS No. 6928-85-4). The information is intended to guide
laboratory personnel in the safe use of this compound and to provide a framework for
establishing robust safety protocols.

Hazard Identification and Classification

1-Amino-4-methylpiperazine is classified as a hazardous chemical. It is a combustible liquid
that causes skin and serious eye irritation.[1][2] In some classifications, it is also considered
harmful if swallowed, in contact with skin, or inhaled, and may cause respiratory irritation.[3]

Signal Word: Warning[1][2]

Hazard Statements:

Combustible liquid[1][2]

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

Harmful if swallowed[3]
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e Harmful in contact with skin[3]

o Harmful if inhaled[3]

e May cause respiratory irritation[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Amino-4-methylpiperazine is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of 1-Amino-4-methylpiperazine

Property Value Reference
CAS Number 6928-85-4 [1][2]
Molecular Formula C5H13N3 [2]
Molecular Weight 115.18 g/mol [3]
Appearance Colorless to light yellow liquid [2][4]
Odor N.o information available / ]
Fishy

Boiling Point 172-175 °C [5]
Flash Point 63 °C (145.4 °F) - closed cup [5]
Density 0.957 g/mL at 25 °C [5]
Solubility in Water Soluble/Miscible [4115]
Refractive Index n20/D 1.485 [5]

Stability

Stable under normal
conditions. Sensitive to light

and air.

[2]14]

Toxicological Data
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Comprehensive quantitative toxicological data, such as specific LD50 (lethal dose, 50%) and
LC50 (lethal concentration, 50%) values for 1-Amino-4-methylpiperazine, are not readily
available in publicly accessible databases and safety data sheets.[1] However, the available
hazard classifications indicate a potential for acute toxicity.

Table 2: Summary of Toxicological Hazards

Endpoint Classification/Effect Reference

Harmful if swallowed (Category

Acute Oral Toxicity 2) [3]
o Harmful in contact with skin
Acute Dermal Toxicity [3]
(Category 4)
Acute Inhalation Toxicity Harmful if inhaled (Category 4)  [3]
) ) o Causes skin irritation
Skin Corrosion/Irritation [1][2]
(Category 2)
) o Causes serious eye irritation
Serious Eye Damage/Irritation [11[2]
(Category 2)

Respiratory or Skin , , _
L No information available [1]
Sensitization

, " No components listed as a
Carcinogenicity _ [1]
carcinogen

Specific Target Organ Toxicity ] o
) May cause respiratory irritation  [3]
(Single Exposure)

Experimental Protocols for Safety Assessment

The following sections outline the methodologies for key experiments used to determine the
safety profile of chemicals like 1-Amino-4-methylpiperazine.

Flash Point Determination (ASTM D93)

The flash point of 1-Amino-4-methylpiperazine is determined using the Pensky-Martens
closed-cup method as described in ASTM D93.[4]
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Methodology:

e Abrass test cup is filled with the sample to a specified level.
o The sample is heated and stirred at a controlled rate.

e An ignition source is periodically directed into the cup.

e The flash point is the lowest temperature at which the vapors above the liquid ignite upon
application of the ignition source.

Skin Irritation Testing (OECD Test Guideline 439)

The potential for skin irritation is assessed using an in vitro reconstructed human epidermis
(RhE) test method, following OECD Test Guideline 439. This method avoids the use of live
animals.

Methodology:

o A commercially available RhE tissue is equilibrated in a culture medium.

» A small amount of the test substance is applied directly to the surface of the tissue.
o After a defined exposure period, the tissue is rinsed and incubated.

 Tissue viability is then measured using a colorimetric assay (e.g., MTT assay). A significant
reduction in cell viability compared to a negative control indicates that the substance is an
irritant.

Eye Irritation Testing (OECD Test Guideline 405)

The potential for eye irritation is evaluated based on OECD Test Guideline 405. While this
guideline has historically involved in vivo testing with animals, a weight-of-the-evidence
approach is now strongly recommended, prioritizing in vitro and ex vivo methods.

Methodology (In Vivo - if required):
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e Following the administration of an analgesic and topical anesthetic, a single dose of the
substance is applied to the conjunctival sac of one eye of an animal (the other eye serves as
a control).

e The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of
irritation, including redness, swelling, and discharge in the conjunctiva, and opacity and other
effects on the cornea and iris.

o The severity of the lesions is scored to determine the level of irritation.

Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Store under an inert atmosphere.[1]

Protect from light and air.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Provides a barrier against

direct skin contact.

Body Protection

Flame-retardant and chemical-

resistant lab coat or apron.

Prevents contamination of
personal clothing and protects

against splashes.

Respiratory Protection

NIOSH-approved respirator
with an organic vapor cartridge
when working outside a fume
hood or if vapors are

generated.

Protects against inhalation of

harmful vapors.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

In case of:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1][2]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops or

persists.[1][2]

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get

medical attention.[2]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[1][2]
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Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Small Spills:

[¢]

Ensure adequate ventilation.

[¢]

Remove all sources of ignition.[1]

o

Wear appropriate personal protective equipment.

o

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal.[1]

e Large Spills:
o Evacuate the area immediately.

o Contact emergency services and your institution's environmental health and safety
department.

o Prevent the spill from entering drains or waterways.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Unsuitable Extinguishing Media: No information available.

o Specific Hazards: Combustible liquid. In a fire, irritating and toxic gases such as nitrogen
oxides and carbon oxides may be produced.[1] Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]
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Disposal Considerations

Dispose of 1-Amino-4-methylpiperazine and any contaminated materials in accordance with
local, state, and federal regulations. Do not allow it to enter the environment.[1]

Visual Workflow Guides

The following diagrams illustrate key safety workflows.
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Initial Actions
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Small or
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'
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'
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i
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'
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'
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Spill Response Workflow
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Chemical Exposure Occurs

Exposure to 1-Amino-4-methylpiperazine

Route of Exposure

Identify Exposure Route
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\ 4 \ 4 \ 4 \ 4
Seek immediate Get medical attention if . ) Seek immediate
. X - . Seek medical attention . :
medical attention irritation persists medical attention
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First Aid Procedures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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